Cas no 78966-69-5 (DL-AP7)
DL-AP7 structure
Product Name:DL-AP7
CAS No:78966-69-5
MF:C7H16NO5P
MW:225.179403305054
MDL:MFCD00055057
CID:569680
PubChem ID:3122
Update Time:2025-04-19
DL-AP7 Chemical and Physical Properties
Names and Identifiers
-
- DL-2-Amino-7-phosphonoheptanoic acid
- DL-AP7
- DL-AP7,DL-2-Amino-7-phosphonoheptanoicacid
- AP-7
- Hypotaurine
- 85797-13-3
- NSC-672105
- CCG-204104
- (APH)2-Amino-7-phosphono-heptanoic acid
- BDBM50002363
- PDSP2_000129
- 2-Amino-7-phosphono-heptanoic acid (AP7)
- (y)-2-Amino-7-phosphonoheptanoic acid
- NCGC00024469-03
- NCGC00024469-02
- P34K80CUSM
- 78966-69-5
- DL-AP7?
- MYDMWESTDPJANS-UHFFFAOYSA-N
- NCI60_025601
- 2-Amino-7-phosphono-heptanoic acid
- Heptanoic acid, 2-amino-7-phosphono-, (+-)-
- Heptanoic acid, 2-amino-7-phosphono-
- Tox21_500008
- DL-2-Amino-7-phosphonoheptanoic acid, ~95%
- SR-01000075448-1
- LP00008
- (?)-2-Amino-7-phosphonoheptanoic acid
- 2-Amino-7-phosphonoheptanoic acid
- (+/-)-2-AMINO-7-PHOSPHONOHEPTANOIC
- Lopac0_000008
- SCHEMBL154303
- AKOS005066193
- NCGC00015013-05
- HMS3260A17
- NCGC00260693-01
- FT-0771861
- ( inverted question mark)-2-Amino-7-phosphonoheptanoic acid
- CS-0020420
- SDCCGSBI-0049997.P002
- NSC672105
- (+/-)-2-Amino-7-phosphonoheptanoic acid
- NCGC00015013-06
- CHEMBL274440
- UNII-P34K80CUSM
- ( inverted question mark)-AP-7
- DTXSID501017823
- A 5157
- BRN 3544152
- PDSP1_000130
- NCGC00015013-04
- HY-100782
- Q4653176
- SR-01000075448
- EU-0100008
- AP-7 compound
- DA-72819
- 2-amino-7-phosphoheptanoic acid
- (+--)-2-amino-7-phosphonoheptanoic acid
- DTXCID101427135
- D-(-)-2-Amino-7-phosphonoheptanoic acid
-
- MDL: MFCD00055057
- Inchi: 1S/C7H16NO5P/c8-6(7(9)10)4-2-1-3-5-14(11,12)13/h6H,1-5,8H2,(H,9,10)(H2,11,12,13)
- InChI Key: MYDMWESTDPJANS-UHFFFAOYSA-N
- SMILES: P(CCCCCC(C(=O)O)N)(=O)(O)O
Computed Properties
- Exact Mass: 225.07700
- Monoisotopic Mass: 225.076609
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 209
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: -2
- XLogP3: -3.3
- Topological Polar Surface Area: 131
Experimental Properties
- Color/Form: Not available
- Density: 1.39
- Boiling Point: 480.1°C at 760 mmHg
- Flash Point: 244.2°C
- PSA: 130.66000
- LogP: 0.83670
- Solubility: Not available
DL-AP7 Security Information
- WGK Germany:3
- Safety Instruction: S22; S24/25
- RTECS:MJ1927500
- Safety Term:22-24/25
DL-AP7 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D525368-5mg |
DL-AP7 |
78966-69-5 | 5mg |
$ 64.00 | 2023-04-14 | ||
| TRC | D525368-10mg |
DL-AP7 |
78966-69-5 | 10mg |
$ 98.00 | 2023-04-14 | ||
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci6912-10mg |
DL-AP7 |
78966-69-5 | 98% | 10mg |
¥1964.00 | 2023-09-09 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci6912-50mg |
DL-AP7 |
78966-69-5 | 98% | 50mg |
¥7450.00 | 2023-09-09 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-203028-5mg |
DL-AP7, |
78966-69-5 | ≥97% | 5mg |
¥414.00 | 2023-09-05 | |
| Cooke Chemical | LN3446949-10mg |
DL-AP7 |
78966-69-5 | ≥98% | 10mg |
RMB 3300.00 | 2023-09-07 | |
| Cooke Chemical | LN3446949-50mg |
DL-AP7 |
78966-69-5 | ≥98% | 50mg |
RMB 12988.00 | 2023-09-07 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-203028-5 mg |
DL-AP7, |
78966-69-5 | ≥97% | 5mg |
¥414.00 | 2023-07-10 | |
| A2B Chem LLC | AH49541-5mg |
DL-2-AMINO-7-PHOSPHONOHEPTANOIC ACID |
78966-69-5 | 5mg |
$468.00 | 2024-04-19 | ||
| A2B Chem LLC | AH49541-10mg |
DL-2-AMINO-7-PHOSPHONOHEPTANOIC ACID |
78966-69-5 | 10mg |
$592.00 | 2024-04-19 |
DL-AP7 Related Literature
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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